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Compound of Interest

Compound Name: Perchloryl fluoride

Cat. No.: B1593512 Get Quote

This guide is intended for researchers, scientists, and drug development professionals working

with perchloryl fluoride. It provides essential safety information to prevent explosive reactions

and ensure safe handling in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is perchloryl fluoride and what are its primary hazards?

Perchloryl fluoride (ClO₃F) is a colorless gas with a sweet odor that is a powerful oxidizing

and fluorinating agent.[1] Its primary hazards are its high toxicity and reactivity. It can react

explosively with a wide range of materials and is a strong irritant to the eyes, skin, and

respiratory system.[1][2][3] Although it is not flammable, it can support and enhance the

combustion of other materials.[2][4]

Q2: What materials are incompatible with perchloryl fluoride and can lead to explosive

reactions?

Perchloryl fluoride reacts explosively with many substances. It is crucial to avoid contact with

the following:

Reducing Agents: Such as metal amides, hydrides, and powdered metals.[1][5]

Organic Compounds: Including alcohols, hydrocarbons, and finely divided organic materials.

[2][3][5][6] Reactions with alcohols can form extremely shock-sensitive alkyl perchlorates.[1]
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Nitrogenous Bases: Examples include isopropylamine, isobutylamine, aniline, and

phenylhydrazine.[2][4]

Other Incompatible Materials: This includes ammonia, boranes, hydrazines, silanes, thiols,

calcium acetylide, potassium cyanide, and potassium thiocyanate.[2][5][7] It also attacks

some forms of plastics, rubber, and coatings.[4][6]

Q3: What are the recommended storage conditions for perchloryl fluoride cylinders?

Store perchloryl fluoride cylinders in a cool, dry, well-ventilated area, away from direct

sunlight and sources of heat.[7] Cylinders should be stored upright and secured to prevent

falling. The storage area should be separate from combustible and reducing materials, strong

bases, amines, and finely divided metals.

Q4: What are the permissible exposure limits for perchloryl fluoride?

Exposure to perchloryl fluoride should be strictly controlled. The following occupational

exposure limits have been established:

OSHA Permissible Exposure Limit (PEL): 3 ppm (13.5 mg/m³) as a time-weighted average

(TWA).[1]

NIOSH Recommended Exposure Limit (REL): 3 ppm (14 mg/m³) as a TWA, with a short-term

exposure limit (STEL) of 6 ppm (28 mg/m³).[1]

Immediately Dangerous to Life or Health (IDLH): 100 ppm.[1]

Troubleshooting Guide
Q1: I suspect a leak from a perchloryl fluoride cylinder. What should I do?

Evacuate: Immediately evacuate the danger area.[4][6]

Ventilate: Ensure the area is well-ventilated to disperse the gas.[4][6]

Do Not Approach: Do not approach the leaking cylinder. If possible and safe to do so, turn

the leaking cylinder with the leak up to prevent the escape of gas in a liquid state.[4]
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Personal Protective Equipment (PPE): Only trained personnel wearing appropriate PPE,

including a self-contained breathing apparatus (SCBA), should enter the area.[4][6]

Water Spray: Use a water spray to reduce vapors, but do not direct a water jet on the liquid.

[3][4]

Contact Specialist: Damaged cylinders should only be handled by specialists.[5]

Q2: I have accidentally mixed perchloryl fluoride with an incompatible material. What is the

immediate course of action?

Evacuate: Immediately evacuate all personnel from the vicinity of the reaction.

Isolate: If it can be done safely, isolate the reaction by closing the fume hood sash.

Do Not Attempt to Quench: Do not attempt to quench the reaction, as this may accelerate

the explosive decomposition.

Alert Emergency Services: Contact your institution's emergency response team and inform

them of the specific chemicals involved.

Q3: How should I handle a fire in a laboratory where perchloryl fluoride is present?

Perchloryl fluoride is not flammable but is a strong oxidizer that can intensify a fire.[2][3][4]

In case of a fire in the surroundings, all extinguishing agents are allowed.

If a fire must be fought, water spray or fog is recommended. Do not use dry chemical, CO₂,

or Halon® extinguishers.[3][5]

Keep cylinders cool by spraying them with water from a safe distance.[3][4][5]

Be aware that containers may explode when heated, and the fire will produce irritating,

corrosive, and/or toxic gases.[2][3][5]
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Property Value

Chemical Formula ClO₃F

Appearance Colorless gas

Odor Sweet odor

Boiling Point -46.7 °C (-52.1 °F)

Melting Point -147.8 °C (-234.0 °F)

Vapor Pressure 10.5 atm at 20 °C

Vapor Density 3.64 (heavier than air)

Solubility in Water 0.06 g/100 mL (20 °C), with slow hydrolysis

OSHA PEL (TWA) 3 ppm (13.5 mg/m³)[1]

NIOSH REL (TWA) 3 ppm (14 mg/m³)[1]

NIOSH STEL 6 ppm (28 mg/m³)[1]

NIOSH IDLH 100 ppm[1]

Experimental Protocols
Protocol: General Handling of Perchloryl Fluoride in a Laboratory Setting

Risk Assessment: Before any experiment, conduct a thorough risk assessment that identifies

all potential hazards, including incompatible materials that may be present in the lab.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles and a face shield.

Hand Protection: Use cold-insulating gloves when handling the liquefied gas.[4] For

general use, consult with a safety equipment supplier for appropriate glove material.[3]

Body Protection: Wear a flame-retardant lab coat and protective clothing.[3][4]
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Respiratory Protection: All work with perchloryl fluoride must be conducted in a well-

ventilated fume hood. In case of inadequate ventilation, a supplied-air respirator or a self-

contained breathing apparatus (SCBA) is required.[4][8]

Equipment Setup:

Ensure all glassware and equipment are clean, dry, and free of any organic residues.

Use materials of construction that are compatible with perchloryl fluoride. Avoid plastics,

rubber, and other coatings that may be attacked by the chemical.[4][6]

Set up a blast shield in front of the experimental apparatus.

Gas Handling:

Secure the perchloryl fluoride cylinder to a stable support.

Use a regulator and tubing specifically designed for corrosive and oxidizing gases.

Before introducing perchloryl fluoride, purge the system with an inert gas (e.g., nitrogen

or argon).

Introduce the gas slowly and monitor the reaction temperature and pressure continuously.

Reaction Quenching and Waste Disposal:

At the end of the reaction, any unreacted perchloryl fluoride must be safely neutralized.

This should be done by bubbling the gas through a solution of a suitable reducing agent

(e.g., sodium bisulfite), with careful temperature control.

Consult your institution's hazardous waste disposal guidelines for the proper disposal of all

reaction byproducts.

Safety Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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